Cas no 101967-99-1 (Diethyl 6-oxopyran-3,4-dicarboxylate)

Diethyl 6-oxopyran-3,4-dicarboxylate structure
101967-99-1 structure
Product Name:Diethyl 6-oxopyran-3,4-dicarboxylate
CAS No:101967-99-1
MF:C11H12O6
MW:240.209383964539
CID:1131163
PubChem ID:13981466
Update Time:2025-04-20

Diethyl 6-oxopyran-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 6-oxopyran-3,4-dicarboxylate
    • ACMC-20m4z8
    • Diethyl-2-oxo-2H-pyran-4,5-dicarboxylat
    • 2H-Pyran-4,5-dicarboxylic acid, 2-oxo-, diethyl ester
    • CTK0G7888
    • SureCN9839580
    • AGN-PC-0000KV
    • ACMC-20m4z8; Diethyl-2-oxo-2H-pyran-4,5-dicarboxylat; 2H-Pyran-4,5-dicarboxylic acid, 2-oxo-, diethyl ester; CTK0G7888; SureCN9839580; AGN-PC-0000KV;
    • 2H-Pyran-4,5-dicarboxylic acid, 2-oxo-, 4,5-diethyl ester
    • EN300-43378366
    • Diethyl 2-oxo-2H-pyran-4,5-dicarboxylate
    • 101967-99-1
    • DTXSID80553766
    • 4,5-diethyl 2-oxo-2H-pyran-4,5-dicarboxylate
    • SCHEMBL9839580
    • Inchi: 1S/C11H12O6/c1-3-15-10(13)7-5-9(12)17-6-8(7)11(14)16-4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: JNTBSWTYKPYYKR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC(=O)OC=C1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 240.06336
  • Monoisotopic Mass: 240.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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